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Compound of Interest

Compound Name: 14,15-Ditridecyloctacosane

Cat. No.: B15458986

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the request for spectroscopic data for the long-chain branched
alkane, 14,15-Ditridecyloctacosane. Following a comprehensive search of publicly available
scientific databases and literature, it has been determined that specific experimental
spectroscopic data for this compound is not readily available. This is not uncommon for highly
specific, non-commercial long-chain hydrocarbons.

However, to provide relevant information, this guide presents spectroscopic data for a
structurally related compound, 14-Heptacosanone (also known as Ditridecyl ketone). While this
is a ketone and not an alkane, its long carbon chains are of a similar length, and its
spectroscopic data can offer some insights into the behavior of such molecules in analytical
experiments.

Spectroscopic Data for 14-Heptacosanone

The following tables summarize the available mass spectrometry and infrared spectroscopy
data for 14-Heptacosanone.

Mass Spectrometry Data

Table 1: Electron lonization Mass Spectrum Data for 14-Heptacosanone
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Mass (m/z) Intensity (Relative)
57 1000
71 859
85 588
99 398
227 355
56 313
213 282
43 276
69 253
226 247

Data Source: NIST Mass Spectrometry Data Center[1]

Infrared Spectroscopy Data

Table 2: Infrared Spectrum Data for 14-Heptacosanone

Frequency (cm~1) Transmittance (%) Assignment

2918 21.7 C-H Stretch (alkane)

2849 24.5 C-H Stretch (alkane)

1719 11.2 C=0 Stretch (ketone)

1472 41.2 C-H Bend (alkane)

1463 41.7 C-H Bend (alkane)

1411 61.2 CHz Bend (adjacent to C=0)
730 70.9 C-H Rock (alkane)

720 67.9 C-H Rock (alkane)
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Data Source: NIST/TRC Web Thermo Tables[1]

Hypothetical Experimental Workflow for
Spectroscopic Analysis of Long-Chain Alkanes

In the absence of specific experimental protocols for 14,15-Ditridecyloctacosane, a
generalized workflow for obtaining spectroscopic data for a novel long-chain alkane is
presented below. This workflow outlines the typical steps from sample preparation to data

analysis.
Sample Preparation
Synthesis & Purification
Dissolution in Solvent
(e.g., CDCI3 for NMR)
Spectrosc vpic Analysis
NMR Spectroscopy Mass Spectrometry
(tH, 12C) <+ (e.g., GC-MS) g INfrared Spectroscopy
Data Processing & Interpretation
A4 v A4
NMR Data Processing MS Data Analysis IR Spectrum Interpretation
(Fourier Transform, Phasing) (Fragmentation Pattern) (Functional Group Analysis)

Structural Chpracterization

Structure Elucidation

Click to download full resolution via product page
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A generalized workflow for the spectroscopic analysis of a long-chain alkane.

Signaling Pathways

No information was found regarding any signaling pathways involving 14,15-
Ditridecyloctacosane. As a long-chain saturated hydrocarbon, it is not expected to have
specific biological signaling functions in the same manner as more complex bioactive
molecules. Its primary roles would likely be related to its physical properties, such as being a
component of waxes or lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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